Cas no 893124-77-1 (N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide)

• Product Name: N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
• CAS No: 893124-77-1
• MF: C₂₃H₂₉N₃O₄S₂
• MW: 475.624063253403
• CID: 6042190
• PubChem ID: 42388407
• Update Time: 2025-07-09

N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide
• N-methyl-2-[(4-piperidin-1-ylsulfonylbenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• N-methyl-2-[4-(piperidine-1-sulfonyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide
• AKOS024612536
• F1831-0028
• N-methyl-2-(4-(piperidin-1-ylsulfonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• 893124-77-1

• Inchi： 1S/C23H29N3O4S2/c1-24-22(28)20-18-8-4-2-5-9-19(18)31-23(20)25-21(27)16-10-12-17(13-11-16)32(29,30)26-14-6-3-7-15-26/h10-13H,2-9,14-15H2,1H3,(H,24,28)(H,25,27)
• InChI Key： GYZZGHMGDDHMSY-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(NC)=O)=C(NC(=O)C1=CC=C(S(N3CCCCC3)(=O)=O)C=C1)S2

Computed Properties

• Exact Mass: 475.15994876g/mol
• Monoisotopic Mass: 475.15994876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 132Ų

Additional information on N-methyl-2-4-(piperidine-1-sulfonyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxamide

N-Methyl-2-[4-(Piperidine-1-Sulfonyl)Benzamido]-4H,5H,6H,7H,8H-Cycloheptabthiophene-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 893124-77-1, known as N-Methyl-2-[4-(Piperidine-1-Sulfonyl)Benzamido]-4H,5H,6H,7H,8H-Cycloheptabthiophene-3-Carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and organic chemistry. This compound is notable for its unique structure, which combines a cycloheptabthiophene core with functional groups that enhance its electronic and optical properties. Recent studies have highlighted its potential applications in advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The cycloheptabthiophene framework is a key structural element of this compound. This seven-membered ring system is composed of alternating sulfur and carbon atoms, creating a conjugated system that is highly stable and capable of absorbing light across a broad spectrum. The integration of this structure with piperidine sulfonyl and benzamido groups introduces additional functionality. The piperidine sulfonyl group acts as an electron-withdrawing moiety, which can modulate the electronic properties of the molecule. Similarly, the benzamido group enhances solubility and intermolecular interactions, making the compound more suitable for thin-film applications.

Recent research has focused on optimizing the synthesis of this compound to improve its purity and yield. Traditional methods involve multi-step reactions that require precise control over reaction conditions to ensure the formation of the desired product. However, advancements in catalytic techniques and the use of microwave-assisted synthesis have significantly streamlined the production process. These innovations have not only reduced production costs but also enhanced the scalability of the synthesis protocol.

One of the most promising applications of this compound lies in its use as an emitting layer material in OLEDs. The combination of its high quantum efficiency and excellent thermal stability makes it an ideal candidate for next-generation display technologies. Studies have demonstrated that incorporating this compound into OLED architectures can lead to devices with longer lifetimes and higher color purity. Additionally, its ability to emit light across a wide range of wavelengths makes it suitable for applications in flexible displays and wearable electronics.

In terms of photovoltaic applications, this compound has shown potential as a sensitizer in dye-sensitized solar cells (DSSCs). Its ability to harvest light efficiently and transfer electrons effectively contributes to higher energy conversion efficiencies. Recent experiments have explored the use of this compound in tandem solar cell configurations, where it can work synergistically with other materials to maximize energy output.

Another area of active research is the investigation of this compound's biocompatibility and toxicity profiles. While initial studies suggest that it has low cytotoxicity, further testing is required to fully understand its interaction with biological systems. This information will be crucial for determining its suitability for biomedical applications such as drug delivery systems or biosensors.

The development of novel characterization techniques has also played a pivotal role in advancing our understanding of this compound's properties. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and dynamics. Additionally, computational modeling approaches have been employed to predict its electronic behavior under various conditions.

In conclusion, N-Methyl-2-[4-(Piperidine-1-Sulfonyl)Benzamido]-4H,5H,6H,7H,8H-Cycloheptabthiophene-3-Carboxamide represents a cutting-edge material with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable addition to the arsenal of materials available for modern technological advancements. As research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in shaping the future of materials science.